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Compound of Interest

3,5-diamino-1H-pyrazole-4-
Compound Name:
carbonitrile

Cat. No.: B1315754

Disclaimer: No specific Safety Data Sheet (SDS) for 3,5-diamino-1H-pyrazole-4-carbonitrile
was located. The following disposal procedures are based on safety data for structurally similar
pyrazole-based compounds. It is imperative to treat this chemical as potentially hazardous and
to consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

The proper disposal of 3,5-diamino-1H-pyrazole-4-carbonitrile is critical for laboratory safety
and environmental protection. Due to its chemical structure, it should be handled as a
hazardous substance. Adherence to established protocols for chemical waste is mandatory.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety glasses or goggles
e Alab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.[1]
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Hazard Profile Summary

The hazard information below is extrapolated from related pyrazole compounds. Treat 3,5-
diamino-1H-pyrazole-4-carbonitrile as possessing similar risks.

Hazard Classification Description GHS Hazard Statement

Harmful if swallowed, in

Acute Toxicity contact with skin, or if inhaled. H302 + H312 + H332
[2][3]
Skin Irritation Causes skin irritation.[1][3][4] H315

o Causes serious eye irritation.
Eye Irritation H319

[11(31[4]

) o May cause respiratory
Respiratory Irritation S H335
irritation.[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 3,5-diamino-1H-pyrazole-4-carbonitrile and its
associated waste is through a licensed chemical waste disposal service.[3][4][5]

Step 1: Waste Segregation

Proper segregation is the foundational step to prevent unintended chemical reactions and
ensure compliant disposal.[5]

e Solid Waste:

o Collect unused or expired solid 3,5-diamino-1H-pyrazole-4-carbonitrile in a clearly
labeled, sealed, and chemically compatible container.

o All contaminated disposable materials, such as weighing paper, pipette tips, gloves, and
tubes, must be placed in a designated solid chemical waste container.[5]

e Liquid Waste:
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o Solutions containing 3,5-diamino-1H-pyrazole-4-carbonitrile must be collected in a
separate, sealed, and clearly labeled container for liquid chemical waste.[5]

o Do not mix with other incompatible waste streams.

o Under no circumstances should this chemical or its solutions be disposed of down the
drain.[1][5][6]

Step 2: Container Labeling
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "3,5-diamino-1H-pyrazole-4-carbonitrile”

An accurate list of all constituents and their approximate concentrations if in a solution.

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location.
Step 3: Storage

Store sealed waste containers in a designated and secure hazardous waste accumulation area
within the laboratory. This area should be cool, dry, and well-ventilated.[1] Segregate the
containers from incompatible materials.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical
waste disposal contractor to schedule a pickup. Provide a detailed inventory of the waste.
Follow their specific instructions for packaging and preparing the waste for transport.

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory practices and information
from Safety Data Sheets for analogous compounds. No experimental protocols for the disposal
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of 3,5-diamino-1H-pyrazole-4-carbonitrile were found. The primary protocol is to treat it as
hazardous chemical waste and transfer it to a certified disposal facility.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3,5-diamino-
1H-pyrazole-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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